molecular formula C21H31Cl2MnN5-4 B11933520 26-Aza-3,10,13,20-tetrazanidatetracyclo[20.3.1.04,9.014,19]hexacosa-1(26),22,24-triene;dichloromanganese

26-Aza-3,10,13,20-tetrazanidatetracyclo[20.3.1.04,9.014,19]hexacosa-1(26),22,24-triene;dichloromanganese

Cat. No.: B11933520
M. Wt: 479.3 g/mol
InChI Key: PZSZMYYIFMBJPF-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

26-Aza-3,10,13,20-tetrazanidatetracyclo[20.3.1.04,9.014,19]hexacosa-1(26),22,24-triene;dichloromanganese is a complex organometallic compound. This compound features a manganese center coordinated with a unique ligand system, making it an interesting subject for various scientific studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 26-Aza-3,10,13,20-tetrazanidatetracyclo[20.3.1.04,9.014,19]hexacosa-1(26),22,24-triene;dichloromanganese typically involves the reaction of manganese chloride with a pre-synthesized ligand. The ligand is often prepared through a multi-step organic synthesis process, involving the formation of the tetracyclic structure and subsequent introduction of the nitrogen atoms.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis of the ligand followed by its reaction with manganese chloride under controlled conditions. The process requires precise temperature and pressure control to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

    Oxidation: The compound can undergo oxidation reactions, where the manganese center is oxidized to a higher oxidation state.

    Reduction: Reduction reactions can also occur, reducing the manganese center to a lower oxidation state.

    Substitution: The ligand system can participate in substitution reactions, where one or more ligands are replaced by other groups.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

    Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

    Substitution: Various nucleophiles and electrophiles can be used depending on the desired substitution.

Major Products

The major products of these reactions depend on the specific reagents and conditions used. For example, oxidation may yield higher oxidation state manganese complexes, while reduction may produce lower oxidation state complexes.

Scientific Research Applications

Chemistry

In chemistry, this compound is studied for its unique coordination chemistry and potential catalytic properties. It serves as a model compound for understanding the behavior of manganese in complex ligand environments.

Biology

In biological research, the compound’s interactions with biomolecules are of interest. It can be used to study the role of manganese in biological systems and its potential as a therapeutic agent.

Medicine

The compound’s potential medicinal applications include its use as a diagnostic agent or in the development of manganese-based drugs. Its unique structure allows for targeted interactions with specific biological targets.

Industry

In industry, the compound may be used in the development of new materials or as a catalyst in various chemical processes. Its stability and reactivity make it a valuable component in industrial applications.

Mechanism of Action

The mechanism of action of 26-Aza-3,10,13,20-tetrazanidatetracyclo[20.3.1.04,9.014,19]hexacosa-1(26),22,24-triene;dichloromanganese involves its interaction with specific molecular targets. The manganese center can participate in redox reactions, influencing various biochemical pathways. The ligand system provides stability and specificity, allowing for targeted interactions with enzymes and other proteins.

Comparison with Similar Compounds

Similar Compounds

Uniqueness

The uniqueness of 26-Aza-3,10,13,20-tetrazanidatetracyclo[20.3.1.04,9.014,19]hexacosa-1(26),22,24-triene;dichloromanganese lies in its specific ligand system and the coordination environment of the manganese center. This provides distinct reactivity and stability compared to similar compounds, making it a valuable subject for research and application.

Properties

Molecular Formula

C21H31Cl2MnN5-4

Molecular Weight

479.3 g/mol

IUPAC Name

26-aza-3,10,13,20-tetrazanidatetracyclo[20.3.1.04,9.014,19]hexacosa-1(26),22,24-triene;dichloromanganese

InChI

InChI=1S/C21H31N5.2ClH.Mn/c1-3-10-20-18(8-1)22-12-13-23-19-9-2-4-11-21(19)25-15-17-7-5-6-16(26-17)14-24-20;;;/h5-7,18-21H,1-4,8-15H2;2*1H;/q-4;;;+2/p-2

InChI Key

PZSZMYYIFMBJPF-UHFFFAOYSA-L

Canonical SMILES

C1CCC2C(C1)[N-]CC[N-]C3CCCCC3[N-]CC4=CC=CC(=N4)C[N-]2.Cl[Mn]Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.